Cas no 757879-02-0 (trans-2-(4-bromophenyl)cyclopropan-1-amine)

• Product Name: trans-2-(4-bromophenyl)cyclopropan-1-amine
• CAS No: 757879-02-0
• MF: C₉H₁₀BrN
• MW: 212.086401462555
• MDL: MFCD28145463
• CID: 4490133
• PubChem ID: 36217788
• Update Time: 2025-04-24

trans-2-(4-bromophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, 2-(4-bromophenyl)-, (1R,2S)-rel-
• (1R,2S)-2-(4-bromophenyl)cyclopropanamine
• (1R,2S)-2-(4-bromophenyl)cyclopropan-1-amine
• trans-2-(4-Bromo-phenyl)-cyclopropylamine
• trans-2-(4-bromophenyl)cyclopropan-1-amine
• G88102
• EN300-1912685
• AKOS026741534
• (trans)-2-(4-bromophenyl)cyclopropanamine
• rac-(1R,2S)-2-(4-bromophenyl)cyclopropan-1-amine
• EN300-197008
• (+/-)-(1R,2S)-2-(4-bromophenyl)cyclopropan-1-amine
• CHEMBL255520
• 757879-02-0
• XRLLHILOPOQXRW-DTWKUNHWSA-N
• trans 2-(4-bromophenyl)cyclopropanamine
• SCHEMBL1524305
• trans-2-(4-bromophenyl)cyclopropylamine
• BDBM50346589
• CHEMBL1795974

• MDL： MFCD28145463
• Inchi： 1S/C9H10BrN/c10-7-3-1-6(2-4-7)8-5-9(8)11/h1-4,8-9H,5,11H2/t8-,9+/m0/s1
• InChI Key： XRLLHILOPOQXRW-DTWKUNHWSA-N
• SMILES： [C@@H]1(N)C[C@H]1C1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 210.99966Da
• Monoisotopic Mass: 210.99966Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes